2-(Hydroxymethyl)thiophene-3-sulfonamide
Cat. No. B020975
M. Wt: 193.2 g/mol
InChI Key: OODNYCRFXITGQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[BH4-:14].[Li+:15].[NH2:1][S:2](=[O:3])(=[O:4])[c:5]1[c:6]([C:10](=[O:11])[O:12][CH3:13])[s:7][cH:8][cH:9]1.[O:16]1[CH2:17][CH2:18][CH2:19][CH2:20]1>>[NH2:1][S:2](=[O:3])(=[O:4])[c:5]1[c:6]([CH2:10][OH:11])[s:7][cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1sccc1S(N)(=O)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NS(=O)(=O)c1ccsc1CO
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
